Cas no 2640888-55-5 (N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine)

• Product Name: N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine
• CAS No: 2640888-55-5
• MF: C₁₇H₂₁F₃N₆
• MW: 366.384052991867
• CID: 5317485
• PubChem ID: 155800531
• Update Time: 2025-06-11

N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2640888-55-5
• N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine
• AKOS040709510
• F6619-5410
• N-Ethyl-4-methyl-6-[4-[2-(trifluoromethyl)-4-pyridinyl]-1-piperazinyl]-2-pyrimidinamine

• Inchi： 1S/C17H21F3N6/c1-3-21-16-23-12(2)10-15(24-16)26-8-6-25(7-9-26)13-4-5-22-14(11-13)17(18,19)20/h4-5,10-11H,3,6-9H2,1-2H3,(H,21,23,24)
• InChI Key： MRAFPBUKATWLSL-UHFFFAOYSA-N
• SMILES： C1(NCC)=NC(N2CCN(C3C=CN=C(C(F)(F)F)C=3)CC2)=CC(C)=N1

Computed Properties

• Exact Mass: 366.17797918g/mol
• Monoisotopic Mass: 366.17797918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.3±60.0 °C(Predicted)
• pka: 9.28±0.10(Predicted)

Additional information on N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine

Research Brief on N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine (CAS: 2640888-55-5)

N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine (CAS: 2640888-55-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and piperazine scaffold, has shown promising potential in targeting specific biological pathways, making it a subject of intense research for therapeutic applications.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) studies to elucidate the binding affinity and selectivity of this molecule towards various biological targets. Preliminary results indicate that the trifluoromethyl pyridine moiety plays a critical role in modulating the compound's interaction with target proteins, particularly in the context of kinase inhibition.

In vitro and in vivo evaluations have demonstrated that N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine exhibits potent activity against a range of disease-relevant targets, including certain cancer-associated kinases. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic profile further underscore its potential as a lead candidate for drug development. Ongoing studies are exploring its efficacy in preclinical models of oncology and inflammatory diseases.

The mechanistic insights gained from these studies highlight the compound's dual functionality as both a modulator of protein-protein interactions and an inhibitor of enzymatic activity. This multifaceted mechanism of action positions it as a versatile tool for probing biological systems and developing targeted therapies. Researchers are also investigating the potential for structural modifications to improve its selectivity and reduce off-target effects.

In conclusion, N-ethyl-4-methyl-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-2-amine represents a promising avenue for therapeutic intervention. Its unique chemical structure and biological activity make it a valuable subject for further research, with potential applications in oncology, immunology, and beyond. Future studies will focus on advancing this compound through the drug development pipeline, with the aim of translating these findings into clinical benefits.